Cas no 1804777-07-8 (2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804777-07-8
• MF: C₈H₆F₃IN₂O₃
• MW: 362.044524669647
• CID: 4835034
• Update Time: 2025-10-21

2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H6F3IN2O3/c9-8(10,11)17-6-3(12)1-4(7(15)16)14-5(6)2-13/h1H,2,13H2,(H,15,16)
• InChI Key： ABKVNKFPVZJDSZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)N=C(CN)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: -0.8
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylic acid

Comprehensive Overview of 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804777-07-8)

The compound 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804777-07-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl group, iodo substitution, and trifluoromethoxy moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through its carboxylic acid functionality.

In recent years, the demand for halogenated pyridine derivatives like this compound has surged due to their role in developing novel therapeutics. The presence of the iodine atom enhances its reactivity in cross-coupling reactions, a key step in constructing complex molecules. This property aligns with the growing trend of Pd-catalyzed reactions in medicinal chemistry, a topic frequently searched by synthetic chemists. Additionally, the trifluoromethoxy group is known to improve metabolic stability and bioavailability, making it a hotspot in structure-activity relationship (SAR) studies.

From an industrial perspective, 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylic acid is often discussed in the context of high-throughput screening and fragment-based drug design. Its carboxylic acid group allows for easy derivatization, enabling the creation of libraries for hit-to-lead optimization. This aligns with the increasing focus on AI-driven drug discovery, where such building blocks are essential for generating diverse chemical spaces. Searches for pyridine-based scaffolds and fluorinated building blocks have spiked, reflecting the compound's relevance in modern research.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are critical for its performance in biological systems. These metrics are frequently queried by researchers optimizing ADME profiles (Absorption, Distribution, Metabolism, Excretion). Furthermore, its stability under various pH conditions makes it suitable for formulation development, another trending topic in pharmaceutical sciences. The integration of computational chemistry tools to predict its behavior has further amplified its utility.

In agrochemical applications, 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylic acid serves as a precursor for crop protection agents. The trifluoromethoxy group is particularly valued for its ability to enhance pesticidal activity, a feature often explored in green chemistry initiatives. This resonates with the global push for sustainable agriculture, a subject dominating search engines and academic discussions. The compound's potential in resistance management strategies also makes it a focal point in agrochemical R&D.

Quality control and analytical characterization of this compound involve advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a concern frequently raised by manufacturers. The rise of continuous flow chemistry has also impacted its production, with searches for scalable synthetic routes becoming more prevalent. This underscores the compound's adaptability to innovative manufacturing paradigms.

In conclusion, 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804777-07-8) exemplifies the intersection of structural ingenuity and practical utility. Its multifaceted applications in drug discovery, agrochemicals, and material science position it as a cornerstone in contemporary chemical research. As the scientific community continues to explore tailored molecular architectures, this compound will undoubtedly remain at the forefront of innovation.